Cas no 795274-75-8 (1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl-)

• Product Name: 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl-
• CAS No: 795274-75-8
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• MDL: MFCD18810026
• CID: 556465
• Update Time: 2025-11-02

1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl-
• 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl-(9CI)
• 1H-Pyrrole, 2-[4-(1,1-dimethylethyl)phenyl]-4-methyl-

• MDL： MFCD18810026
• Inchi： 1S/C15H19N/c1-11-9-14(16-10-11)12-5-7-13(8-6-12)15(2,3)4/h5-10,16H,1-4H3
• InChI Key： DAKXVNMVMCYWCS-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C1C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 213.152
• Monoisotopic Mass: 213.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl-

Comprehensive Overview of 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- (CAS No. 795274-75-8)

The compound 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- (CAS No. 795274-75-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structural features, including the pyrrole ring and the tert-butylphenyl substituent, make it a versatile intermediate for synthesizing more complex compounds. Researchers and industry professionals often search for this compound due to its potential applications in drug discovery, heterocyclic chemistry, and functional materials.

One of the key reasons for the growing interest in 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- is its role in the development of pharmaceutical intermediates. The pyrrole moiety is a common scaffold in many biologically active molecules, and modifications to its structure can lead to compounds with enhanced therapeutic properties. For instance, this compound has been explored in the context of anti-inflammatory agents and antioxidant formulations, which are currently trending topics in health and wellness. Users frequently search for terms like "pyrrole derivatives in medicine" or "tert-butylphenyl compounds uses," reflecting the demand for innovative solutions in healthcare.

In addition to its pharmaceutical applications, 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- is also relevant in the field of advanced materials. The incorporation of aromatic and aliphatic groups in its structure allows for tunable electronic properties, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). With the rise of sustainable technologies, queries such as "organic compounds for green electronics" or "pyrrole-based materials" have become increasingly popular, aligning with this compound's potential.

Another area where 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- shines is in agrochemical research. The tert-butyl group is known to enhance the stability and bioavailability of certain compounds, which is crucial for developing crop protection agents. As the global focus on sustainable agriculture intensifies, searches for "novel agrochemical intermediates" or "pyrrole in pest control" have surged, highlighting the compound's relevance in addressing food security challenges.

From a synthetic chemistry perspective, the preparation of 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- involves multi-step organic reactions, often requiring precise control over reaction conditions. Chemists frequently inquire about "optimized synthesis routes for pyrrole derivatives" or "CAS 795274-75-8 suppliers," underscoring the need for reliable and efficient production methods. The compound's molecular weight and solubility characteristics also play a critical role in its handling and application.

In conclusion, 1H-Pyrrole,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- (CAS No. 795274-75-8) is a multifaceted compound with broad applicability across several high-impact industries. Its structural uniqueness and functional versatility make it a subject of ongoing research and commercial interest. Whether in drug development, material science, or agricultural innovation, this compound continues to inspire new discoveries and solutions, answering the pressing questions of modern science and technology.